Cas no 2227202-43-7 (benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate)

• Product Name: benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate
• CAS No: 2227202-43-7
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5106680
• Update Time: 2025-06-28

benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2R)-4-cyano-2-methylpiperidine-1-carboxylate
• benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate

• Inchi： 1S/C15H18N2O2/c1-12-9-14(10-16)7-8-17(12)15(18)19-11-13-5-3-2-4-6-13/h2-6,12,14H,7-9,11H2,1H3/t12-,14?/m1/s1
• InChI Key： QQDMQJFZUULMLD-PUODRLBUSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C#N)C[C@H]1C

Additional information on benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate

Introduction to Benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate (CAS No. 2227202-43-7)

Benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate is a key intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological and cardiovascular diseases. This compound, with the cas no2227202-43-7, has garnered significant attention in recent years due to its role in the development of novel therapeutic agents. The benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate structure combines a piperidine core with functional groups that enhance its biological activity and pharmacokinetic properties.

The piperidine ring is a common motif in drug design, known for its ability to mimic the binding pockets of enzymes and receptors in the human body. The presence of the (2R) configuration indicates a specific stereochemical arrangement that can significantly influence the compound's efficacy and selectivity. The 4-cyano substituent introduces a polar group that can enhance solubility and interact with biological targets, while the 2-methyl group adds stability to the molecule. Together, these features make benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate a valuable building block for medicinal chemists.

Recent studies have highlighted the potential of this compound in the treatment of neurological disorders. Researchers have found that derivatives of benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate exhibit potent activity against enzymes such as acetylcholinesterase, which is implicated in Alzheimer's disease. The benzyl moiety, in particular, has been shown to improve blood-brain barrier penetration, a critical factor for therapeutic efficacy in central nervous system disorders. These findings have spurred further investigation into the development of new drugs based on this scaffold.

In addition to its applications in neurology, benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate has shown promise in cardiovascular research. Studies indicate that modifications of this compound can lead to inhibitors of monoamine oxidase (MAO), enzymes that play a role in regulating blood pressure and mood. The cas no2227202-43-7 identifier ensures that researchers can reliably obtain and study this compound for various applications. The versatility of its structure allows for further derivatization, enabling the creation of compounds with tailored properties for specific therapeutic needs.

The synthesis of benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric hydrogenation, are often employed to achieve the desired configuration. The benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate intermediate is typically obtained in high purity, making it suitable for subsequent pharmaceutical applications.

One of the most compelling aspects of benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate is its potential for further development into first-in-class drugs. By leveraging its unique structural features, medicinal chemists can design molecules that target previously untapped therapeutic pathways. For instance, recent research has explored its use as a scaffold for developing antiviral agents, where the 4-cyano group enhances interactions with viral proteases. This adaptability underscores the compound's significance in drug discovery.

The pharmaceutical industry continues to invest heavily in research related to piperidine derivatives due to their broad therapeutic potential. Benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate stands out as a promising candidate for several reasons: its well-defined stereochemistry, its ability to interact with multiple biological targets, and its synthetic accessibility. As more data becomes available on its biological activity and pharmacokinetic properties, it is likely that new applications will emerge.

In conclusion, benzyl (2R)-4-cyano-2-methyl-piperidine-1-carboxylate is a versatile and important compound in pharmaceutical research. Its unique structure and functional groups make it an excellent candidate for developing novel therapeutics across various disease areas. With ongoing research efforts focused on optimizing its properties and exploring new applications, this compound is poised to play a significant role in future medical advancements.